Cas no 2549028-17-1 (2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile)

• Product Name: 2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• CAS No: 2549028-17-1
• MF: C₁₇H₁₉N₇
• MW: 321.379661798477
• CID: 5314428
• PubChem ID: 154582417
• Update Time: 2025-06-26

2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2549028-17-1
• 2-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• AKOS040729452
• F6788-0566
• 2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• Inchi： 1S/C17H19N7/c1-12-20-15(13-2-3-13)10-16(21-12)23-6-8-24(9-7-23)17-19-5-4-14(11-18)22-17/h4-5,10,13H,2-3,6-9H2,1H3
• InChI Key： HEZQDLGOYOYAGM-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C3CC3)=NC(C)=N2)CCN(C2N=CC=C(C#N)N=2)CC1

Computed Properties

• Exact Mass: 321.17019364g/mol
• Monoisotopic Mass: 321.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2549028-17-1, known as 2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and incorporates a piperazine ring system, which is commonly found in various bioactive compounds. The presence of a cyclopropyl group further enhances its structural complexity and potential for diverse interactions.

Pyrimidine derivatives have long been recognized for their role in nucleic acid synthesis and their ability to modulate key biological processes. The inclusion of a piperazine moiety in this compound introduces additional flexibility and hydrogen bonding capabilities, making it an attractive candidate for drug design. Recent studies have highlighted the importance of such structures in targeting specific protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the production process, reducing reaction times, and minimizing side reactions.

From a pharmacological perspective, this compound has demonstrated promising activity in vitro against several cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation suggests that it may serve as a lead compound for the development of anticancer agents. Additionally, preliminary studies indicate that it may also exhibit anti-inflammatory properties, making it a versatile candidate for multiple therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various target proteins, including kinases and proteases. The results suggest that the cyclopropyl group plays a critical role in stabilizing interactions within the binding pocket, thereby enhancing its bioactivity.

In terms of structural analysis, the pyrimidine core of this compound is highly planar, which contributes to its stability and ability to engage in π–π interactions with biological targets. The substitution pattern on the pyrimidine ring further influences its electronic properties, making it amenable to various post-synthetic modifications. For instance, the introduction of electron-withdrawing groups like the cyano group enhances its reactivity and selectivity towards specific biological targets.

The piperazine ring in this compound introduces nitrogen atoms that can participate in hydrogen bonding with amino acids residues on target proteins. This feature is particularly advantageous in drug design as it can significantly improve the compound's bioavailability and pharmacokinetic profile. Recent research has also explored the use of piperazine-containing compounds as scaffolds for constructing macrocyclic structures, which are known for their ability to bind large biomolecules such as DNA and RNA.

One of the most exciting developments related to this compound is its potential application in targeted drug delivery systems. By conjugating it with biocompatible polymers or nanoparticles, researchers aim to enhance its specificity towards cancer cells while minimizing systemic toxicity. Initial experiments have shown that such conjugates can effectively deliver therapeutic payloads to tumor sites, paving the way for innovative treatment strategies.

In conclusion, 2-[4-(6-Cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a promising candidate for developing novel therapeutics across multiple disease areas. As research continues to unfold, this compound is expected to contribute significantly to our understanding of drug design principles and their application in addressing unmet medical needs.